N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide

• IUPAC Name: N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]propane-1-sulfonamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-2-7-21(19,20)16-9-11-8-14(18)17(10-11)13-5-3-12(15)4-6-13/h3-6,11,16H,2,7-10H2,1H3
• InChI Key: SSIAPDKHGZGQEX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC1CC(=O)N(C1)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol
• CAS No.: 954633-77-3

Description

N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C14H19ClN2O3S and its molecular weight is 330.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Sulfonate derivatives, including those with pyridyl, quinolyl, and isoquinolyl functional groups, have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, certain sulfonate compounds showed high activity against both Gram-positive and Gram-negative bacteria, as well as tested fungi, highlighting the potential of sulfonamide-related compounds in developing new antimicrobial agents (Fadda, El-Mekawy, & AbdelAal, 2016).

Electronic Transport Mechanism in Polymer Films

Research involving poly(azomethine sulfone)s, prepared by reacting bis(4-chlorophenyl)sulfone with various bisphenols, has explored their semiconducting properties. These studies have implications for understanding the electronic transport mechanisms in materials science, potentially impacting the development of electronic and optoelectronic devices (Rusu et al., 2007).

Proton Exchange Membranes for Fuel Cell Applications

Sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups have been synthesized for use as proton exchange membranes in fuel cells. These materials exhibit high proton conductivity and mechanical properties, underscoring the significance of sulfonamide derivatives in energy-related applications (Bae, Miyatake, & Watanabe, 2009).

Antiviral Activity of Thiadiazole Sulfonamides

The synthesis of thiadiazole sulfonamide derivatives starting from 4-chlorobenzoic acid and their evaluation for antiviral activity against the tobacco mosaic virus highlight the potential of sulfonamide-based compounds in the development of new antiviral agents (Chen et al., 2010).